Cas no 1214365-95-3 (2,3-Di(pyridin-4-yl)pyridine)

• Product Name: 2,3-Di(pyridin-4-yl)pyridine
• CAS No: 1214365-95-3
• MF: C₁₅H₁₁N₃
• MW: 233.267942667007
• CID: 4909141
• PubChem ID: 46316667
• Update Time: 2025-09-28

2,3-Di(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-di(pyridin-4-yl)pyridine
• 4,2':3',4''-Terpyridine
• SCHEMBL20357989
• CS-0457095
• 1214365-95-3
• starbld0013287
• 2,3-Di(pyridin-4-yl)pyridine

• Inchi： 1S/C15H11N3/c1-2-14(12-3-8-16-9-4-12)15(18-7-1)13-5-10-17-11-6-13/h1-11H
• InChI Key： HNGTYIAHCHHVOD-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C2C=CN=CC=2)C=1C1C=CN=CC=1

Computed Properties

• Exact Mass: 233.095
• Monoisotopic Mass: 233.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2,3-Di(pyridin-4-yl)pyridine

2,3-Di(pyridin-4-yl)pyridine: A Comprehensive Overview

The compound 2,3-Di(pyridin-4-yl)pyridine, with the CAS registry number 1214365-95-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of polypyridyl derivatives, which are known for their unique electronic properties and potential applications in various scientific domains.

Structure and Synthesis

The molecular structure of 2,3-Di(pyridin-4-yl)pyridine consists of a central pyridine ring substituted at positions 2 and 3 with pyridin-4-yl groups. This substitution pattern imparts a high degree of symmetry to the molecule, which is often desirable in applications requiring precise electronic or optical properties. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and scalable syntheses, making this compound more accessible for research and industrial applications.

Physical and Chemical Properties

2,3-Di(pyridin-4-yl)pyridine exhibits several notable physical and chemical properties that make it a subject of interest. Its molecular weight is approximately 286 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in common organic solvents but shows enhanced solubility in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). Its UV-vis spectrum reveals strong absorption bands in the visible region, indicative of its potential use in optoelectronic devices.

Applications in Materials Science

In the realm of materials science, 2,3-Di(pyridin-4-yl)pyridine has been explored as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions such as copper(II), zinc(II), and iron(III) makes it an ideal ligand for designing porous materials with applications in gas storage, catalysis, and sensing technologies. Recent studies have demonstrated that MOFs incorporating this ligand exhibit exceptional stability under harsh conditions, making them promising candidates for industrial applications.

Role in Pharmacology and Biomedical Research

The pharmacological potential of 2,3-Di(pyridin-4-yl)pyridine has also been investigated extensively. Research indicates that this compound possesses moderate cytotoxicity against various cancer cell lines, suggesting its potential as an antitumor agent. Additionally, studies have shown that it can modulate key cellular pathways involved in inflammation and oxidative stress, highlighting its potential role in developing novel therapeutic agents for chronic diseases.

Recent Research Advances

Recent advancements in the study of 2,3-Di(pyridin-4-yl)pyridine have focused on its application in advanced materials and drug delivery systems. For instance, researchers have successfully incorporated this compound into stimuli-responsive hydrogels that can release drugs in response to environmental changes such as pH or temperature. These findings underscore its versatility as a functional material with diverse applications across multiple disciplines.

In conclusion, 2,3-Di(pyridin-4-yl)pyridine (CAS No. 1214365-95) is a multifaceted compound with significant potential across various scientific domains. Its unique properties make it an invaluable tool for researchers striving to develop innovative solutions in materials science, pharmacology, and beyond.